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Compound of Interest

Compound Name: Muscopyridine

Cat. No.: B1213017

Muscopyridine: A Comprehensive
Physicochemical Profile

For Immediate Release

This technical guide provides an in-depth overview of the physicochemical properties of
Muscopyridine, a key odoriferous constituent of natural musk.[1] This document is intended
for researchers, scientists, and professionals in the fields of chemistry, pharmacology, and drug
development, offering a centralized resource of its structural, physical, and spectroscopic data,
alongside relevant experimental methodologies and potential areas for biological investigation.

Compound Identification and Structure

Muscopyridine is a macrocyclic compound classified as a metapyridinophane.[2][3] Its unique
structure, featuring a pyridine ring integrated into a large carbon framework, is responsible for
its characteristic animalic and pyridinic scent.[2][3] The definitive structural and identification
parameters are summarized below.
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Identifier Value Reference

(3R)-3-methyl-16-
IUPAC Name azabicyclo[10.3.1]hexadeca- [4]
1(15),12(16),13-triene

CAS Number 501-08-6 [4]
Molecular Formula Ci6H2sN [31[5]
Molecular Weight 231.38 g/mol [4]
, C[C@@H]1CcCcccceecece2=N
Canonical SMILES [4]
C(=CcC=C2)C1

INChl=1S/C16H25N/c1-14-9-6-
4-2-3-5-7-10-15-11-8-12-

InChl 16(13-14)17-15/h8,11- [4]
12,14H,2-7,9-
10,13H2,1H3/t14-/m1/s1

IMNKABOILQOFDL-
InChlKey [4]
CQSZACIVSA-N

Physicochemical Properties

The key physicochemical properties of Muscopyridine have been determined through various
analytical methods. These quantitative data are crucial for understanding its behavior in
different chemical and biological systems, guiding its application in fragrance formulation, and
exploring its potential as a therapeutic agent.
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Property Value Conditions Reference
Boiling Point 138-143 °C at 2.2 mmHg [31[5]
Melting Point Not available

Density 0.9669 g/cm?3 at 25 °C [31[5]
Refractive Index (n_D) 1.5206 at 25 °C [315]
Optical Rotation +13.3° - [3][5]

Log P (o/w) 5.86/5.6 - [31[4]1[5]

Not experimentally
determined. For
context, the pKa of the
pKa (Conjugate Acid) conjugate acid of - [61[7]
pyridine is
approximately 5.23-
5.25.

Spectroscopic Data

Spectroscopic analysis is fundamental to the structural elucidation and identification of
Muscopyridine.

e Mass Spectrometry (MS): The molecular ion peak is observed at m/z 231.38, corresponding
to its molecular weight. Common fragmentation patterns include the loss of methyl groups
(resulting in a peak at m/z 216) and cleavage of the macrocyclic ring.

« Infrared (IR) Spectroscopy: Key spectral features include a C=N stretching vibration at
approximately 1600 cm~1! characteristic of the pyridine ring, and C-H stretching vibrations in
the 2800-3000 cm~1 range, corresponding to the aliphatic and aromatic regions of the
molecule.

Experimental Protocols and Methodologies

The determination of the physicochemical properties listed above relies on established
laboratory techniques. While specific protocols for Muscopyridine are not widely published,
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the following general methodologies are applicable.

Boiling Point Determination (Micro-Reflux Method)

The boiling point of a liquid can be determined using a small sample volume with a micro-reflux
apparatus or a Thiele tube.[8][9]

Sample Preparation: A small volume of the liquid is placed in a test tube or fusion tube.[10]
For the Thiele tube method, a capillary tube, sealed at one end, is inverted and placed inside
the sample tube.[8][10]

Heating: The apparatus is heated gently in an oil bath or heating block.[9]

Observation: As the liquid heats, vapor will begin to condense on the cooler parts of the tube,
forming a reflux ring.[9] In the Thiele tube method, a steady stream of bubbles will emerge
from the inverted capillary tube once the boiling point is exceeded.[8]

Measurement: The temperature is recorded when the reflux ring is stable, or in the Thiele
tube method, at the precise moment the liquid re-enters the capillary tube upon cooling.[8][9]
This temperature corresponds to the boiling point at the recorded atmospheric pressure.

Octanol-Water Partition Coefficient (Log P)
Determination

The "shake-flask" method is a standard procedure for experimentally determining the Log P
value, which measures a compound's lipophilicity.[11][12]

Phase Preparation: Equal volumes of n-octanol and water (or a suitable buffer, e.g., PBS at
pH 7.4) are pre-saturated with each other for 24 hours to ensure thermodynamic equilibrium.
[12][13]

Partitioning: A known amount of Muscopyridine is dissolved in one of the phases. The two
phases are then combined in a flask and shaken vigorously for a set period to allow the
compound to partition between the aqueous and organic layers.[12]

Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol
and aqueous layers.[12]
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» Quantification: The concentration of Muscopyridine in each phase is accurately measured,
typically using High-Performance Liquid Chromatography (HPLC).[12]

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
n-octanol phase to the concentration in the aqueous phase. The Log P is the base-10
logarithm of this value.[11]

Workflows and Potential Biological Pathways

While Muscopyridine is primarily known as a fragrance component, its presence in traditional
Chinese medicine suggests potential bioactive properties.[14][15] To facilitate further research,
this section provides visualizations of a relevant extraction workflow and highlights signaling
pathways associated with a related musk compound, Muscone.

Workflow for the isolation of Muscopyridine from natural musk.[2][3]
A generalized workflow for identifying organic compounds.

Potential Signaling Pathways for Investigation

Direct research on the signaling pathways modulated by Muscopyridine is limited. However,
studies on Muscone, the primary active and odorous component of musk, have shown
significant activity in various cellular signaling cascades.[16][17][18] These findings provide a
strong rationale for investigating Muscopyridine for similar effects.

Notably, Muscone has been demonstrated to inhibit angiotensin llI-induced cardiac hypertrophy
by modulating the STAT3, MAPK (including ERK, JNK, and p38), and TGF-B/SMAD signaling
pathways.[16] It has also been shown to attenuate oxidative stress in Schwann cells by
reducing the activity of the NF-kB pathway via the IL-1R1 receptor.[19] Given the structural and
origin-based relationship between Muscone and Muscopyridine, these pathways represent
promising targets for future pharmacological studies of Muscopyridine.

Pathways involved in cardiac hypertrophy inhibited by Muscone.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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